Cas no 1830-67-7 (Benzenesulfonic acid,4-nitro-, 1-methylethyl ester)

• Product Name: Benzenesulfonic acid,4-nitro-, 1-methylethyl ester
• CAS No: 1830-67-7
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 225031
• PubChem ID: 99544
• Update Time: 2025-04-19

Benzenesulfonic acid,4-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, 1-methylethyl ester
• Isopropyl 4-Nitrobenzenesulfonate
• 2-propyl 4-nitrobenzenesulfonate
• 2-propyl nosylate
• 4-nitro-benzenesulfonic acid isopropyl ester
• 4-Nitro-benzolsulfonsaeure-isopropylester
• AC1L40YW
• AC1Q1ZGY
• AR-1J2787
• Benzenesulfonic acid, 4-nitro-, 1-methylethyl ester (9CI)
• Isopropyl p-nitrobenzenesulfonate
• Isopropyl-4-nitro-benzolsulfonat
• NSC240407
• p-Nitrobenzolsulfonsaeureisopropylester
• Isopropyl4-nitrobenzenesulfonate
• NSC 240407
• 1830-67-7
• 4A5MNL2SQX
• ISOPROPYL 4-NITROBENZENESULFONATE
• UNII-4A5MNL2SQX
• starbld0024461
• DTXSID70171372
• Benzenesulfonic acid, 4-nitro-, 1-methylethyl ester
• SCHEMBL2672403
• propan-2-yl 4-nitrobenzenesulfonate
• NSC-240407
• ISOPROPYL NOSYLATE

• Inchi： 1S/C9H11NO5S/c1-7(2)15-16(13,14)9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3
• InChI Key： SKEMEAIANCBOLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OC(C)C

Computed Properties

• Exact Mass: 245.03583
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51